Cas no 191795-48-9 (2-(3-methyl-1H-indazol-1-yl)acetic acid)

• Product Name: 2-(3-methyl-1H-indazol-1-yl)acetic acid
• CAS No: 191795-48-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD12027157
• CID: 3854751
• PubChem ID: 3237757
• Update Time: 2025-07-19

2-(3-methyl-1H-indazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-acetic acid, 3-methyl-
• (3-methyl-1H-indazol-1-yl)acetic acid
• (3-Methylindazol-1-yl)acetic acid
• ChemDiv2_002962
• MLS000093559
• SMR000029177
• 2-(3-methyl-1-indazolyl)acetic acid
• 2-(3-methylindazol-1-yl)acetic acid
• 2-(3-methylindazol-1-yl)ethanoic acid
• 2-(3-methyl-1H-indazol-1-yl)acetic acid
• STK503846
• MFCD12027157
• LFDOOTGCEZRKSA-UHFFFAOYSA-N
• CHEMBL1702822
• ALBB-006338
• AKOS004910744
• 2-(3-Methyl-1H-indazol-1-yl)aceticacid
• 191795-48-9
• HMS1377G14
• SCHEMBL3354341
• HMS2504F22

• MDL： MFCD12027157
• Inchi： 1S/C10H10N2O2/c1-7-8-4-2-3-5-9(8)12(11-7)6-10(13)14/h2-5H,6H2,1H3,(H,13,14)
• InChI Key： LFDOOTGCEZRKSA-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C2=C(C=CC=C2)C(C)=N1

Computed Properties

• Exact Mass: 190.074227566Da
• Monoisotopic Mass: 190.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 390.2±25.0 °C at 760 mmHg
• Flash Point: 189.8±23.2 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(3-methyl-1H-indazol-1-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-methyl-1H-indazol-1-yl)acetic acid

Introduction to 2-(3-methyl-1H-indazol-1-yl)acetic acid (CAS No. 191795-48-9)

2-(3-methyl-1H-indazol-1-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 191795-48-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic acid has garnered attention due to its structural features and potential biological activities. The presence of a methyl-substituted indazole moiety and an acetic acid side chain endows it with unique chemical properties that make it a valuable scaffold for medicinal chemistry investigations.

The indazole ring system, a fused benzene and pyrrole ring, is well-documented for its role in various pharmacological applications. Compounds containing indazole moieties have been explored for their interactions with multiple biological targets, including enzymes and receptors. In particular, the methyl substitution at the 3-position of the indazole ring in 2-(3-methyl-1H-indazol-1-yl)acetic acid introduces steric and electronic effects that can modulate its binding affinity and selectivity.

2-(3-methyl-1H-indazol-1-yl)acetic acid has been studied in the context of developing novel therapeutic agents. Its structural framework suggests potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies. The acetic acid moiety, being a common pharmacophore, contributes to the compound's solubility and bioavailability, which are critical factors in drug design.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 2-(3-methyl-1H-indazol-1-yl)acetic acid as a lead compound. Researchers have utilized molecular docking simulations to predict its interactions with target proteins, providing insights into its mechanism of action. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase.

The synthesis of 2-(3-methyl-1H-indazol-1-yl)acetic acid involves multi-step organic reactions, typically starting from commercially available precursors like 3-methylindazole. The introduction of the acetic acid group is achieved through carboxylation or hydrolysis techniques, depending on the synthetic route employed. The efficiency and yield of these reactions are crucial for large-scale production, ensuring that pharmaceutical-grade material is obtained.

In vitro studies have demonstrated promising biological activity for 2-(3-methyl-1H-indazol-1-yl)acetic acid. It has shown inhibitory effects on certain enzymes linked to chronic diseases, making it a candidate for further development into a therapeutic agent. Additionally, its ability to cross cell membranes suggests potential applications in drug delivery systems designed to enhance bioavailability.

The pharmacokinetic properties of 2-(3-methyl-1H-indazol-1-yl)acetic acid are also under investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical in determining its suitability for clinical use. Preliminary data suggest that the compound exhibits moderate solubility in water and lipids, which could influence its formulation and administration routes.

Future research directions include exploring derivative compounds generated by modifying the indazole or acetic acid moieties. By introducing additional functional groups or altering substitution patterns, scientists aim to enhance the potency and selectivity of 2-(3-methyl-1H-indazol-1-yl)acetic acid while minimizing side effects. This approach aligns with the broader goal of developing targeted therapies that address specific disease mechanisms.

The role of 2-(3-methyl-1H-indazol-1-yl)acetic acid in drug discovery underscores the importance of heterocyclic compounds in modern medicine. The indazole scaffold offers a versatile platform for designing molecules with diverse biological activities. As research continues to uncover new therapeutic targets, compounds like 2-(3-methyl-1H-indazol-1-yl)acetic acid will remain at the forefront of pharmaceutical innovation.

In conclusion, 2-(3-methyl-1H-indazol-1-ytl)acetic acid (CAS No. 191795489) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable compound for exploring new therapeutic strategies. Continued research into its synthesis, pharmacology, and potential clinical applications will contribute significantly to advancements in healthcare.